Sodium;2-(3-chloropyrazin-2-yl)acetic acid

Specification

• Molecular Formula: C6H5ClN2NaO2+
• Molecular Weight: 195.56 g/mol
• IUPAC Name: sodium;2-(3-chloropyrazin-2-yl)acetic acid
• Standard InChI: InChI=1S/C6H5ClN2O2.Na/c7-6-4(3-5(10)11)8-1-2-9-6;/h1-2H,3H2,(H,10,11);/q;+1
• Standard InChI Key: RMTAAEPFBBKWDD-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C(=N1)CC(=O)O)Cl.[Na+]

Introduction

Sodium 2-(3-chloropyrazin-2-yl)acetic acid is a chemical compound with the molecular formula C₆H₄ClN₂NaO₂ and a molecular weight of approximately 194.55 g/mol. It is a sodium salt of 2-(3-chloropyrazin-2-yl)acetic acid, which is derived from pyrazine, a heterocyclic aromatic compound known for its applications in medicinal chemistry and agrochemicals.

Synthesis and Preparation

The synthesis of sodium 2-(3-chloropyrazin-2-yl)acetic acid typically involves the reaction of 2-(3-chloropyrazin-2-yl)acetic acid with sodium hydroxide in water. This process neutralizes the carboxylic acid group, forming the sodium salt.

Safety and Handling

Sodium 2-(3-chloropyrazin-2-yl)acetic acid is considered hazardous and requires proper handling. It is classified with hazard statements H302, H315, H319, and H335, indicating risks of toxicity, skin and eye irritation, and respiratory tract irritation. First aid measures include washing off skin contact with soap and water and rinsing eyes thoroughly.

Storage and Stability

The compound should be stored in a refrigerator to maintain stability. It is shipped at room temperature but should be kept cool to prevent degradation.